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Compound of Interest

Compound Name:
4-methyl-1H-imidazole-5-

carbohydrazide

CAS No.: 71704-67-1

Cat. No.: B103691

Get Quote

This technical guide provides a detailed overview of the expected spectroscopic characteristics

of 4-methyl-1H-imidazole-5-carbohydrazide. Given the limited availability of published

experimental data for this specific molecule, this document synthesizes information from

analogous structures and first principles to offer a robust predictive analysis for researchers,

scientists, and professionals in drug development. The methodologies for acquiring and

interpreting Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data are presented, grounded in established chemical principles.

Introduction and Molecular Structure
4-methyl-1H-imidazole-5-carbohydrazide is a heterocyclic compound of interest in medicinal

chemistry and drug discovery due to the prevalence of the imidazole scaffold in biologically

active molecules. Its structure combines the aromatic imidazole ring with a reactive

carbohydrazide functional group, making it a valuable building block for the synthesis of more

complex derivatives. Understanding its spectroscopic signature is paramount for reaction

monitoring, quality control, and structural confirmation.
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The molecular structure consists of a 1H-imidazole ring substituted with a methyl group at

position 4 and a carbohydrazide group at position 5. The presence of tautomerism in the

imidazole ring and functionalities capable of hydrogen bonding will significantly influence its

spectroscopic properties.
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Caption: Predicted ESI-MS Fragmentation Pathway.

Key expected fragments include:

Loss of ammonia (NH₃): A common loss from primary amines, potentially leading to a

fragment at m/z 124.

Loss of hydrazine (H₂N-NH₂): Cleavage of the C-N bond of the carbohydrazide could result

in a fragment at m/z 110, corresponding to the 4-methyl-1H-imidazole-5-carbonylium ion.

Loss of carbon monoxide (CO): Following initial fragmentation, the loss of CO is also a

plausible pathway.

Synthesis Workflow
A plausible and common method for the synthesis of carbohydrazides is the reaction of a

corresponding ester with hydrazine hydrate.
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Ethyl 4-methyl-1H-imidazole-5-carboxylate Hydrazine Hydrate (NH₂NH₂·H₂O)
Ethanol, Reflux 4-methyl-1H-imidazole-5-carbohydrazide
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Caption: Synthetic Workflow for 4-methyl-1H-imidazole-5-carbohydrazide.

Experimental Protocol: Synthesis
Reaction Setup: In a round-bottom flask, dissolve ethyl 4-methyl-1H-imidazole-5-carboxylate

in ethanol.

Addition of Reagent: Add an excess of hydrazine hydrate to the solution.

Reaction: Heat the mixture to reflux and monitor the reaction progress using Thin Layer

Chromatography (TLC).

Workup: Upon completion, cool the reaction mixture and remove the solvent under reduced

pressure. The product may precipitate and can be collected by filtration.

Purification: If necessary, purify the crude product by recrystallization from a suitable solvent

system (e.g., ethanol/water).

Conclusion
This guide provides a comprehensive, albeit predictive, spectroscopic and synthetic overview

of 4-methyl-1H-imidazole-5-carbohydrazide. The presented data for NMR, IR, and MS are

based on sound chemical principles and analysis of structurally related compounds. These

predictions offer a valuable baseline for researchers working with this compound, aiding in its

identification, characterization, and quality assessment. Experimental verification of these

predictions is encouraged and would be a valuable contribution to the chemical literature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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